5-Aminothiophene-2-carboxamide

• IUPAC Name: 5-aminothiophene-2-carboxamide
• InChI: InChI=1S/C5H6N2OS/c6-4-2-1-3(9-4)5(7)8/h1-2H,6H2,(H2,7,8)
• InChI Key: KEMNOLKSAPBRKH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)N)C(=O)N
• Molecular Formula: C5H6N2OS
• DSSTOX Substance ID: DTXSID001305730
• Molecular Weight: 142.18 g/mol
• CAS RN: 763068-76-4

Description

5-Aminothiophene-2-carboxamide is a chemical compound with the molecular formula C5H6N2OS. It is a unique 5-membered S-heterocycle and a pharmacophore.

Synthesis Analysis

The synthesis of 2-aminothiophenes, including this compound, has been a subject of interest due to their biological properties. New synthetic routes to 2-aminothiophenes have been developed, including multicomponent reactions, homogeneously- or heterogeneously-catalyzed reactions. One method allowed the introduction of diverse functions on the 2-aminothiophene moiety in mild conditions with good yields.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C5H6N2OS. The exact mass of the molecule is 142.02000.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 142.18, a density of 1.423 g/cm3, and a boiling point of 368.7ºC at 760 mmHg. The melting point is 120-124 °C (lit.).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: Novel synthesis methods for 5-Aminothiophene-2-carboxamide derivatives have been developed, focusing on environmentally friendly approaches suitable for industrial production. For instance, Wang et al. (2014) reported a high-yield, eco-friendly synthesis method for 5-Aminothiazole-4-carboxamide, a precursor for the synthesis of thiazole [4,5-d] pyrimidines (Wang et al., 2014).

Biological and Pharmacological Applications

• Anticonvulsant Activity: Schiff bases of 2-aminothiophenes have been synthesized and evaluated for their anticonvulsant activity. Kunda et al. (2013) synthesized Schiff bases using a basic catalyst and microwave irradiation, finding them effective against seizures in preclinical models (Kunda et al., 2013).
• Antimicrobial Activity: Some 2-Aminothiophene derivatives have shown significant antimicrobial properties. For example, Prasad et al. (2017) reported that newly synthesized ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives exhibited excellent antibacterial activity (Prasad et al., 2017).

Pharmacophore and Kinetic Properties

• Pharmacophore Properties: 2-Aminothiophenes are recognized for their role as pharmacophores in the synthesis of biologically active thiophene-containing heterocycles. Bozorov et al. (2017) discussed the diverse selective inhibitors and modulators that these compounds can produce, showing their significance in medicinal chemistry (Bozorov et al., 2017).

Synthesis and Analysis of Biologically Active Derivatives

• Development of Active Pharmaceutical Substances: Targeted synthesis and analysis of azomethine derivatives of 2-aminothiophene have been conducted to explore their biological activity. Chiriapkin et al. (2021) optimized synthesis methods and conducted high-performance liquid chromatography (HPLC) analysis, predicting properties like cytostatic and anti-inflammatory activities (Chiriapkin et al., 2021).

Safety and Hazards

5-Aminothiophene-2-carboxamide may cause eye irritation, skin irritation, and may be harmful if swallowed or inhaled. It is recommended to avoid breathing dust, mist, or vapor, and to avoid contact with skin and eyes.

Future Directions

The future directions for 5-Aminothiophene-2-carboxamide could involve the development of new synthetic reactions that meet the principles of green chemistry. This is due to the rising energy demand and the need to reduce pollution. Furthermore, the advancement of efficient procedures to assemble complex structures with a high value in the pharmaceutical field is required.

Mechanism of Action

Target of Action

5-Aminothiophene-2-carboxamide is a unique 5-membered S-heterocycle and a pharmacophore It’s known that thiophene derivatives, which include this compound, are found in a wide range of active drugs and both natural and synthetic medicines .

Mode of Action

It’s known that thiophene derivatives have been shown to confer biological applications in a variety of areas . For example, some thiophene derivatives are known for their antiprotozoal, antiproliferative, antiviral, antibacterial, or antifungal properties .

Biochemical Pathways

It’s known that thiophene derivatives can affect a variety of biochemical pathways due to their wide range of biological activities .

Pharmacokinetics

The compound has a boiling point of 3687°C/760mmHg, a flash point of 1768°C, and a density of 1423g/cm3 . These properties may influence its bioavailability.

Result of Action

It’s known that thiophene derivatives can have a variety of biological effects, including antiprotozoal, antiproliferative, antiviral, antibacterial, or antifungal properties .

Action Environment

It’s known that the synthesis of thiophene derivatives, including this compound, can be influenced by environmental factors .

Synthesis routes and methods

Procedure details

A 18 ml vial was loaded with 5-amino-thiophene-2-carboxylic acid methylester (250 mg, 1.59 mmole) and 5 ml of 30% NH4OH. The vial was sealed and the mixture was heated at 60° C. for 24 hours. The mixture was cooled down and concentrated to give 200 mg crude product, 47.4% yield.